Cas no 444100-61-2 ((3s)-3-Acetylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (3s)-3-Acetylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 444100-61-2
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 2137634
• Update Time: 2023-08-04

(3s)-3-Acetylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (3S)-3-acetylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• KYLJPUGKGHFDOL-VIFPVBQESA-N
• (S)-tert-butyl 3-(acetylthio)pyrrolidine-1-carboxylate
• (S)-3-Acetylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (3s)-3-Acetylsulfanyl-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H19NO3S/c1-8(13)16-9-5-6-12(7-9)10(14)15-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m0/s1
• InChI Key： KYLJPUGKGHFDOL-VIFPVBQESA-N
• SMILES： S(C(C)=O)[C@@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Topological Polar Surface Area: 71.9